Cas no 1462290-00-1 ((3R,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile)

• Product Name: (3R,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile
• CAS No: 1462290-00-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6325927
• PubChem ID: 117840837
• Update Time: 2026-03-11

(3R,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile
• PS-18582
• 1462290-00-1
• Rel-(3R,5S)-3-cyclopropyl-5-methyl-2-oxopyrrolidine-3-carbonitrile
• MFCD32900909
• (3R,5S)-3-Cyclopropyl-5-methyl-2-oxopyrrolidine-3-carbonitrile
• D96903
• SCHEMBL16424085
• CS-0310127

• Inchi： 1S/C9H12N2O/c1-6-4-9(5-10,7-2-3-7)8(12)11-6/h6-7H,2-4H2,1H3,(H,11,12)/t6-,9-/m0/s1
• InChI Key： OFLIZMHGJUWIHY-RCOVLWMOSA-N
• SMILES： O=C1[C@](C#N)(C[C@H](C)N1)C1CC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on (3R,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile

(3R,5S)-3-Cyclopropyl-5-Methyl-2-Oxo-Pyrrolidine-3-Carbonitrile: A Comprehensive Overview

(3R,5S)-3-Cyclopropyl-5-Methyl-2-Oxo-Pyrrolidine-3-Carbonitrile, also known by its CAS number 1462290-00-1, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

The compound's structure is characterized by a pyrrolidine ring system with specific stereochemistry at the 3R and 5S positions. The presence of a cyclopropyl group at the 3-position and a methyl group at the 5-position introduces steric effects that can influence its reactivity and interactions with other molecules. The 2-keto group adds to the compound's functional diversity, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds like (3R,5S)-3-Cyclopropyl-5-Methyl-2-Oxo-Pyrrolidine-3-Carbonitrile. Researchers have explored its potential as a chiral catalyst in asymmetric synthesis, where its unique configuration enables selective formation of enantiomeric products. This has opened new avenues for its use in pharmaceutical intermediates and fine chemicals.

In terms of synthesis, the compound can be prepared through a variety of methods, including ring-closing reactions and enantioselective catalysis. One notable approach involves the use of organocatalysts to achieve high enantioselectivity during the formation of the pyrrolidine ring. These methods not only enhance the yield but also ensure the preservation of stereochemical integrity, which is critical for its applications in drug design.

The physical properties of (3R,5S)-3-Cyclopropyl-5-Methyl-2-Oxo-Pyrrolidine-3-Carbonitrile have been extensively studied to understand its behavior under different conditions. Its solubility profile, melting point, and stability under thermal and oxidative conditions are key factors that influence its suitability for various industrial applications. Recent advancements in analytical techniques have provided deeper insights into these properties, enabling more precise predictions of its behavior in real-world scenarios.

Beyond its chemical significance, this compound has shown promise in biological systems. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. Its ability to modulate these pathways without causing significant toxicity makes it a candidate for further exploration in therapeutic development.

In conclusion, (3R,5S)-3-Cyclopropyl-5-Methyl-2-Oxo-Pyrrolidine-3-Carbonitrile stands out as a multifaceted compound with applications spanning from organic synthesis to drug discovery. Its unique structure and stereochemical properties continue to be areas of active research, driven by the need for innovative solutions in modern chemistry.